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Compound of Interest

Compound Name: trans-3-Octene

CAS No.: 14919-01-8

Cat. No.: B084167 Get Quote

This guide provides a comprehensive technical overview of trans-3-octene, an unsaturated

hydrocarbon of significant interest in organic synthesis and material science. It is intended for

researchers, scientists, and professionals in drug development who require a detailed

understanding of its properties, reactivity, and handling.

Introduction to trans-3-Octene
trans-3-Octene, also known as (E)-3-Octene, is an aliphatic alkene. Alkenes are characterized

by the presence of at least one carbon-carbon double bond, which serves as a site of rich

chemical reactivity. The "trans" or "(E)" designation in its name refers to the stereochemistry of

the double bond, where the substituent groups are located on opposite sides of the double

bond axis. This specific configuration influences its physical properties, such as boiling point

and density, when compared to its cis-isomer.[1][2] As a C8 alkene, trans-3-octene is a

valuable building block and intermediate in various chemical transformations.

Chemical Identity and Physicochemical Properties
Accurate identification and understanding the physical properties of a compound are

fundamental for its application in research and development.

Chemical Identifiers
A compound can be identified by various names and registry numbers, which are crucial for

database searches and regulatory compliance.
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Identifier Value

IUPAC Name (E)-oct-3-ene[1][3]

Synonyms
trans-3-Octene, (E)-3-Octene, (3E)-3-Octene[1]

[3]

Molecular Formula C₈H₁₆[1][3][4]

CAS Registry Number 14919-01-8[1][3]

InChI Key YCTDZYMMFQCTEO-FNORWQNLSA-N[1][3]

Physicochemical Data
The physical properties of trans-3-octene dictate its behavior in different environments and are

essential for designing experimental setups, purification procedures, and storage conditions.

Property Value

Molecular Weight 112.21 g/mol [1][2]

Appearance Colorless liquid[5][6]

Boiling Point 121-122 °C[5]

Melting Point -110 °C[4][5]

Density 0.716 g/mL at 25 °C[5]

Refractive Index (n20/D) 1.413[5]

Flash Point 14 °C (57 °F)[5][6]

Vapor Pressure 33 mmHg at 37.7 °C[5]

Spectroscopic Information
Spectroscopic data is vital for the structural elucidation and purity assessment of trans-3-
octene. Key spectral information can be found in various databases.[3]
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Mass Spectrometry (MS): Provides information on the mass-to-charge ratio, confirming the

molecular weight and fragmentation patterns.[1][3]

Infrared (IR) Spectroscopy: Reveals the presence of functional groups. The C=C stretch and

the characteristic C-H bends for a trans-alkene are key diagnostic peaks.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Offers detailed information

about the carbon skeleton and the chemical environment of each proton and carbon atom,

allowing for unambiguous structure confirmation.[1]

Chemical Reactivity and Synthetic Utility
The primary site of reactivity in trans-3-octene is the carbon-carbon double bond. This region

of high electron density is susceptible to attack by electrophiles, making it a versatile precursor

in organic synthesis.

Electrophilic Addition Reactions
A hallmark reaction of alkenes is the electrophilic addition across the double bond. For

instance, the addition of a hydrogen halide (H-X) proceeds via a carbocation intermediate,

following Markovnikov's rule.
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Reactants

Carbocation Intermediate Product

trans-3-Octene 3-Bromooctane (Major)
or 4-Bromooctane

Electrophilic Attack

+ HBr

3-BromooctaneNucleophilic Attack by Br-
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Dissolve trans-3-Octene
in Dichloromethane (DCM)

Cool the solution
to 0 °C in an ice bath

Step 1

Add m-CPBA portion-wise
with stirring

Step 2

Monitor reaction by TLC
(approx. 2-4 hours)

Step 3

Quench with aq. Na₂SO₃ solution

Step 4

Wash with aq. NaHCO₃

and then brine

Step 5

Dry organic layer
over anhydrous MgSO₄

Step 6

Filter and concentrate
under reduced pressure

Step 7

Purify by column
chromatography

Step 8

Click to download full resolution via product page

Caption: Workflow for the epoxidation of trans-3-octene.
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Step-by-Step Methodology
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve trans-3-
octene (1 equivalent) in a suitable solvent like dichloromethane (DCM).

Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C.

Reagent Addition: Slowly add m-CPBA (1.1 equivalents) in small portions to the stirred

solution, maintaining the temperature at 0 °C.

Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress using Thin

Layer Chromatography (TLC) until the starting material is consumed.

Workup - Quenching: Quench the reaction by adding a saturated aqueous solution of sodium

sulfite (Na₂SO₃) to destroy excess peroxide.

Workup - Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer

sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove

acidic byproducts, and then with brine.

Drying and Concentration: Dry the isolated organic layer over anhydrous magnesium sulfate

(MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

Purification: Purify the resulting crude product via flash column chromatography on silica gel

to obtain the pure epoxide.

Safety, Handling, and Storage
Proper handling and storage of trans-3-octene are imperative due to its hazardous nature.

Hazard Identification
GHS Classification: trans-3-Octene is classified as a highly flammable liquid and vapor

(H225). [1][6]It may also be fatal if swallowed and enters airways (H304), posing an

aspiration hazard. [1][6]* Pictograms: GHS02 (Flame), GHS08 (Health Hazard). [5]* Signal

Word: Danger. [1][5]

Safe Handling and Personal Protective Equipment (PPE)
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Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use in a well-ventilated area or under a chemical fume hood.

Ground/bond container and receiving equipment to prevent static discharge. * Wear

protective gloves, safety glasses with side shields, and a flame-retardant lab coat.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place. [6]* It is

recommended to store under an inert gas atmosphere as it can be air-sensitive. [6]

First Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor. [6]Do NOT induce vomiting. [4]

[6]* If on Skin (or hair): Take off immediately all contaminated clothing. [6]Rinse skin with

water. [6]* In Case of Fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.

Conclusion
trans-3-Octene is a structurally simple yet chemically significant alkene. Its well-defined

stereochemistry and the reactivity of its double bond make it a valuable tool in synthetic

chemistry and for mechanistic investigations. A thorough understanding of its physicochemical

properties, coupled with stringent adherence to safety protocols, is essential for its effective

and safe utilization in a laboratory or industrial setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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